Cas no 1834584-84-7 (2-(Methoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(Methoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1834584-84-7
• MF: C₁₃H₂₀BNO₃
• MW: 249.113803863525
• CID: 5465685
• PubChem ID: 129946687
• Update Time: 2025-06-12

2-(Methoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Methoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• Z2050020843
• 2-(methoxymethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• Pyridine, 2-(methoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-(methoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dio xaborolan-2-yl)pyridine

• Inchi： 1S/C13H20BNO3/c1-12(2)13(3,4)18-14(17-12)10-6-7-15-11(8-10)9-16-5/h6-8H,9H2,1-5H3
• InChI Key： KUBSJYGHWOHSEU-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(COC)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 249.1536237 g/mol
• Monoisotopic Mass: 249.1536237 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 249.12
• Topological Polar Surface Area: 40.6

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 338.7±32.0 °C(Predicted)
• pka: 3.45±0.22(Predicted)

Additional information on 2-(Methoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Research Brief on 2-(Methoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1834584-84-7)

In recent years, the compound 2-(Methoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1834584-84-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its unique structure, featuring a pyridine ring and a boronic ester moiety, makes it a versatile building block for Suzuki-Miyaura cross-coupling reactions, which are widely used in drug discovery.

Recent studies have highlighted the potential of this compound in the design of novel anticancer agents. For instance, researchers have utilized 2-(Methoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine as a precursor in the synthesis of small-molecule inhibitors targeting tyrosine kinases, which play a critical role in cancer cell proliferation and survival. The boronic ester group facilitates efficient coupling with aryl halides, enabling the rapid assembly of diverse compound libraries for high-throughput screening.

In addition to its applications in oncology, this compound has also been explored in the context of infectious diseases. A 2023 study demonstrated its utility in the development of antiviral agents, particularly against RNA viruses. The pyridine ring system, when combined with the boronic ester functionality, was found to enhance the binding affinity of these compounds to viral proteases, thereby inhibiting viral replication. This finding opens new avenues for the design of broad-spectrum antiviral therapeutics.

From a synthetic chemistry perspective, the stability and reactivity of 2-(Methoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine have been extensively characterized. Recent advancements in catalytic systems have improved the efficiency of its incorporation into complex molecular architectures. For example, the use of palladium-based catalysts with tailored ligands has been shown to significantly enhance the yield and selectivity of cross-coupling reactions involving this compound.

Looking ahead, the continued exploration of 2-(Methoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is expected to yield further breakthroughs in drug discovery. Its modularity and compatibility with modern synthetic methodologies position it as a valuable tool for medicinal chemists. Future research directions may include the development of more sustainable synthetic routes and the investigation of its potential in targeted drug delivery systems.